N-[2-(4-methoxyphenoxy)-1-methylethyl]methanesulfonamide

• IUPAC Name: N-[1-(4-methoxyphenoxy)propan-2-yl]methanesulfonamide
• InChI: InChI=1S/C11H17NO4S/c1-9(12-17(3,13)14)8-16-11-6-4-10(15-2)5-7-11/h4-7,9,12H,8H2,1-3H3
• InChI Key: WJELKXJQFMPPHV-UHFFFAOYSA-N
• Canonical SMILES: CC(COC1=CC=C(C=C1)OC)NS(=O)(=O)C
• Molecular Formula: C11H17NO4S
• Molecular Weight: 259.32 g/mol

Description

N-[2-(4-methoxyphenoxy)-1-methylethyl]methanesulfonamide is a useful research compound. Its molecular formula is C11H17NO4S and its molecular weight is 259.32 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 259.08782920 g/mol and the complexity rating of the compound is 304. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

Several studies have focused on the synthesis and characterization of sulfonamide derivatives, including their metal complexes, highlighting their potential in antibacterial activity. For instance, sulfonamide compounds have been synthesized and characterized, revealing significant antibacterial activities against both gram-positive and gram-negative bacteria, demonstrating the versatility of sulfonamide derivatives in antimicrobial applications (Özdemir et al., 2009).

Analytical and Chemical Processes

Sulfonamide compounds have been studied for their electroanalytical applications, such as the differential pulse polarographic determination of pharmaceuticals. This includes the study of nimesulide, a sulfonamide derivative, highlighting the compound's reducible and oxidizable properties at various electrodes, which facilitates its analysis in pharmaceutical formulations (Álvarez-Lueje et al., 1997).

Organic Synthesis

The utility of sulfonamide derivatives in organic synthesis is well-documented, with methods developed for the efficient conversion of carboxylic acids to N-methoxy-N-methyl amides, demonstrating the role of methanesulfonamide compounds in facilitating organic transformations (Woo et al., 2004).

Material Science and Supramolecular Chemistry

Research has extended to the synthesis and characterization of diethyltin-based self-assemblies derived from sulfonate-phosphonate ligands. These studies showcase the potential of sulfonamide derivatives in forming three-dimensional supramolecular assemblies, contributing to the field of material science and supramolecular chemistry (Shankar et al., 2011).

Biochemical Applications

In the realm of biochemistry, methanesulfonic acid, a closely related compound, plays a critical role in the biogeochemical cycling of sulfur. Aerobic bacteria use methanesulfonate as a sulfur source, and specialized methylotrophs can utilize it as a carbon and energy substrate, highlighting the environmental significance and biochemical applications of methanesulfonic acid and its derivatives (Kelly & Murrell, 1999).